Cas no 2035023-08-4 ((2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one)

• Product Name: (2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one
• CAS No: 2035023-08-4
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5337939
• Update Time: 2025-10-21

(2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)but-2-en-1-one
• (E)-1-(3-pyrimidin-2-yloxypiperidin-1-yl)but-2-en-1-one
• (2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one

• Inchi： 1S/C13H17N3O2/c1-2-5-12(17)16-9-3-6-11(10-16)18-13-14-7-4-8-15-13/h2,4-5,7-8,11H,3,6,9-10H2,1H3/b5-2+
• InChI Key： SLAMZJIPYZMFKW-GORDUTHDSA-N
• SMILES： O(C1N=CC=CN=1)C1CN(C(/C=C/C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3

Additional information on (2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one

Compound CAS No. 2035023-08-4: (2E)-1-[3-(Pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one

The compound CAS No. 2035023-08-4, also known as (2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in targeted drug delivery systems and bioactive molecule synthesis, making it a focal point for researchers worldwide.

The chemical structure of this compound is characterized by a piperidine ring substituted with a pyrimidine moiety, which introduces significant steric and electronic effects. The presence of the pyrimidine group enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a valuable candidate for enzyme inhibition studies. Additionally, the conjugated enone system in the molecule contributes to its optical properties, which are being explored for applications in fluorescent sensing and photodynamic therapy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one using green chemistry principles. Researchers have developed catalytic methods that minimize waste and reduce the environmental footprint of its production. These methods are particularly relevant in the context of increasing global emphasis on sustainable chemical processes.

In terms of pharmacological applications, this compound has shown potential as a modulator of cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression, suggesting its role as a lead compound for anti-inflammatory and anti-cancer drug development. Furthermore, its structural flexibility allows for further modifications to enhance bioavailability and efficacy, opening new avenues for personalized medicine.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its binding affinity with biological targets, as well as its potential for metabolism and toxicity studies. These computational approaches are complemented by experimental validations, ensuring a robust foundation for further research.

Looking ahead, the compound's unique combination of structural features and functional groups positions it as a versatile building block for constructing more complex molecules. Its application in nanotechnology and biomaterials science is an emerging area of interest, with potential implications for drug delivery systems and biomedical devices.

In conclusion, CAS No. 2035023-08-4, or (2E)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]but-2-en-1-one, represents a compelling example of how innovative chemical design can lead to groundbreaking applications in health and technology. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.